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Compound of Interest

Compound Name: Bis-(3,4-dimethyl-phenyl)-amine

Cat. No.: B1268484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties, with a
specific focus on the melting point, of Bis-(3,4-dimethyl-phenyl)-amine. The information is
intended to support research and development activities involving this compound.

Compound Identification and Properties

Bis-(3,4-dimethyl-phenyl)-amine, also known as N-(3,4-dimethylphenyl)-3,4-dimethylaniline,
Is an organic compound that serves as an important intermediate in the synthesis of organic
light-emitting diodes (OLEDs) and can be utilized as a catalyst in various organic reactions.[1]
[2] Its appearance is noted as a colorless to pale yellow crystal or crystalline solid.[1]

Table 1: Physicochemical Data for Bis-(3,4-dimethyl-phenyl)-amine
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Property Value Source
CAS Number 55389-75-8 [1112]
Molecular Formula CieH19N [1][2]
Molecular Weight 225.33 g/mol [11[2]
Melting Point 110°C [1][2]
130-132°C [1]

Boiling Point 367.0 £ 11.0 °C (Predicted) [1]

Colorless to pale yellow crystal
Appearance ) ) [1]
or crystalline solid

Purity >97% [2]

Note: Discrepancies exist in the reported melting point values in available literature.
Researchers should consider empirical verification for their specific sample.

Experimental Protocol: Melting Point Determination

While specific experimental details for the melting point determination of Bis-(3,4-dimethyl-
phenyl)-amine are not extensively documented in the provided search results, a standard and
widely accepted methodology is the capillary melting point method.

Objective: To determine the melting point range of a solid crystalline sample of Bis-(3,4-
dimethyl-phenyl)-amine.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample requires grinding)
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e Sample of Bis-(3,4-dimethyl-phenyl)-amine
Procedure:

o Sample Preparation: Ensure the Bis-(3,4-dimethyl-phenyl)-amine sample is completely dry
and in a fine powdered form. If necessary, gently grind the crystalline solid using a mortar
and pestle.

o Capillary Tube Loading: Tap the open end of a capillary tube onto the powdered sample to
pack a small amount of the compound into the tube. The sample should be tightly packed to
a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface or by dropping it through a long glass tube.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating Rate:

o For an unknown sample or for a first approximation, a rapid heating rate (e.g., 10-15 °C
per minute) can be used to determine an approximate melting range.

o For a precise measurement, repeat the process with a fresh sample. Heat rapidly to about
15-20 °C below the approximate melting point found in the first run. Then, decrease the
heating rate to 1-2 °C per minute.

o Observation and Recording:

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has completely melted into a clear
liquid (the end of the melting range).

» Reporting: The melting point is reported as a range from the temperature of initial melting to
the temperature of complete liquefaction.

Synthesis Workflow
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The synthesis of Bis-(3,4-dimethyl-phenyl)-amine can be achieved through a two-step
process starting from 3,4-xylyl bromide.[1] The logical workflow for this synthesis is outlined
below.

3,4-Xylyl Bromide

Reaction 1: Intermediate

Nucleophilic Substitution

Final Product

3,4-Xylylamine

Alkylation Reaction Bis-(3,4-dimethyl-phenyl)-amine

Ammonia

Click to download full resolution via product page
Caption: Synthesis workflow for Bis-(3,4-dimethyl-phenyl)-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chembk.com [chembk.com]
e 2. Cas 55389-75-8 | BIS-(3,4-DIMETHYL-PHENYL)-AMINE [finechemical.net]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Bis-
(3,4-dimethyl-phenyl)-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268484+#bis-3-4-dimethyl-phenyl-amine-melting-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

